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Compound of Interest

Compound Name: Amiton oxalate

Cat. No.: B1667125

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amiton oxalate (CAS No. 3734-97-2) is the oxalate salt of Amiton, an organophosphate
compound. Historically investigated as a potent acaricide and insecticide, its high mammalian
toxicity led to its withdrawal from agricultural use.[1][2] Today, Amiton and its derivatives are
classified as Schedule 2 chemical weapons under the Chemical Weapons Convention.[2] This
guide provides a comprehensive technical overview of Amiton oxalate, focusing on its
chemical properties, synthesis, mechanism of action, toxicology, and analytical methods
relevant to research and development.

Chemical and Physical Properties

Amiton oxalate is a crystalline solid.[3] Its properties are summarized in the table below.
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Property Value Reference
CAS Number 3734-97-2 [4]
Molecular Formula C12H26NO7PS [4]
Molecular Weight 359.37 g/mol [5]
S-[2-(diethylamino)ethyl] O,O-
IUPAC Name diethyl phosphorothioate; [4]
oxalic acid
Tetram, Tetram monooxalate,
0,0-Diethyl S-(2-
Synonyms diethylamino)ethyl [5]
phosphorothioate hydrogen
oxalate
Appearance Crystals [3]
Melting Point 98-99 °C [5]
No specific data found for the
Solubility oxalate salt. Amiton is highly [5]
soluble in water.
Organophosphates are
susceptible to formation of
highly toxic and flammable
Stability phosphine gas in the presence  [3]

of strong reducing agents.
Partial oxidation may release

toxic phosphorus oxides.[3]

Synthesis

A detailed, step-by-step synthesis protocol for Amiton oxalate is not readily available in public

literature. However, the general synthesis of Amiton and related compounds involves the

coupling of an appropriate amino alcohol with a phosphoryl chloride.[6][7] Amiton oxalate is

then formed by reacting Amiton with oxalic acid.
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The synthesis of the parent compound, Amiton (S-[2-(diethylamino)ethyl] O,O-diethyl
phosphorothioate), can be conceptualized through the following general steps:

o Formation of a diethyl phosphorochloridothioate intermediate.
» Reaction with 2-(diethylamino)ethanol to yield the final Amiton product.[6]
o Salt formation with oxalic acid in an appropriate solvent to yield Amiton oxalate.

Due to the hazardous nature of the compound and its precursors, synthesis should only be
attempted by qualified professionals in a specialized and controlled laboratory setting with
appropriate safety measures in place.

Mechanism of Action: Acetylcholinesterase
Inhibition

The primary mechanism of toxicity for Amiton oxalate, like other organophosphates, is the
irreversible inhibition of the enzyme acetylcholinesterase (AChE).[8] AChE is critical for the

termination of nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter
acetylcholine (ACh).

The inhibition of AChE by Amiton leads to an accumulation of ACh in the synaptic cleft,
resulting in continuous stimulation of muscarinic and nicotinic receptors. This overstimulation
leads to a cholinergic crisis, characterized by a range of symptoms affecting the central and
peripheral nervous systems, as well as neuromuscular junctions.

Caption: Acetylcholinesterase Inhibition by Amiton.

Toxicology

Amiton oxalate is highly toxic to mammals.[8] Exposure can lead to a rapid and severe
cholinergic crisis.
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Toxicological Parameter

Data

Reference

Acute Oral Toxicity (LDso)

Specific data for Amiton
oxalate not found. The mean
lethal oral dose for oxalates in
adults is estimated at 10-30
grams.[9] For the parent
compound Amiton, it is known

to be highly toxic.

[9]

Acute Dermal Toxicity (LDso)

Specific data for Amiton
oxalate not found. The dermal
LDso for a related compound in
rabbits was >2000 mg/kg.[10]
However, organophosphates
are generally well-absorbed

through the skin.

[10]

Acute Inhalation Toxicity (LCso)

Specific data for Amiton
oxalate not found. Inhalation of
organophosphate dusts or
mists is a significant route of

exposure.

[8]

Signs and Symptoms of

Exposure

Headache, dizziness, blurred
vision, miosis (pinpoint pupils),
sweating, salivation, nausea,
vomiting, diarrhea, muscle
twitching, convulsions,
respiratory depression, and
death.[3][8]

[3](8]

Chronic Effects

Repeated exposure may
damage the nervous system,
causing numbness, weakness,
and personality changes such

as depression and anxiety.[8]

[8]

First Aid Measures:
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e General: Immediate medical attention is crucial. Decontamination of the individual is a
priority to prevent further absorption.[3]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and water.[5]

e Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.[5]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[5]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[5]

Experimental Protocols

Detailed experimental protocols for Amiton oxalate are not widely published due to its
hazardous nature. The following are general methodologies for the analysis of
organophosphate pesticides, which can be adapted for Amiton oxalate by researchers with
the appropriate expertise and safety infrastructure.

Sample Preparation (General)

o Extraction: The analyte is typically extracted from the sample matrix (e.g., biological fluids,
environmental samples) using a suitable organic solvent such as acetonitrile or a mixture of
methylene chloride and hexane.[11][12]

o Clean-up: The extract is then purified to remove interfering substances. This can be
achieved using solid-phase extraction (SPE) with cartridges containing materials like
primary-secondary amine (PSA) and graphitized carbon black (GCB).[11]

» Concentration: The cleaned-up extract is concentrated to a small volume before analysis.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS):

e Principle: GC separates the components of a mixture, and MS provides detection and
identification based on their mass-to-charge ratio. This is a common and effective method for
the analysis of organophosphates.[13][14]
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Column: A low-bleed, mid-polarity column, such as a 5% phenyl-methylpolysiloxane phase,
is often used.[14]

Injection: Splitless injection is typically employed for trace analysis.[14]

Detection: Mass spectrometry in either full-scan or selected ion monitoring (SIM) mode for
higher sensitivity and specificity.[13]

High-Performance Liquid Chromatography (HPLC):

Principle: HPLC separates compounds based on their differential partitioning between a
mobile phase and a stationary phase. It is particularly useful for less volatile or thermally
labile compounds.

Column: A reverse-phase C18 column is commonly used.[15][16]

Mobile Phase: A gradient of an aqueous buffer and an organic solvent like acetonitrile or
methanol.

Detection: UV detection is possible, but for higher sensitivity and specificity, coupling with
mass spectrometry (LC-MS) is preferred.[17]

Caption: General Experimental Workflow for Amiton Oxalate Analysis.

Handling and Safety

Amiton oxalate is an extremely hazardous substance and must be handled with extreme
caution in a controlled laboratory environment.[5]

» Engineering Controls: Work should be conducted in a certified chemical fume hood with
adequate ventilation.

e Personal Protective Equipment (PPE): Chemical-resistant gloves, a lab coat, and chemical
safety goggles are mandatory. Respiratory protection may be required depending on the
nature of the work.[5]

o Storage: Store in a cool, dry, and dark place in a tightly sealed container, away from
incompatible materials.[5]
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» Disposal: Dispose of waste in accordance with all local, state, and federal regulations for
hazardous chemical waste.

Conclusion

Amiton oxalate is a highly toxic organophosphate with a well-understood mechanism of action
as an acetylcholinesterase inhibitor. While its use as a pesticide has been discontinued due to
safety concerns, it remains a substance of interest for toxicological research and defense-
related studies. This guide has provided a summary of its known properties, a general overview
of its synthesis, its mechanism of action, toxicological profile, and adaptable analytical
methodologies. All work with this compound must be conducted with the highest level of safety
precautions by trained professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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